
A Comparative Analysis of the Tensile Strength
of Tecoflex® Vascular Grafts

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tecoflex

Cat. No.: B1226596 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Tecoflex® with ePTFE and Dacron® Alternatives, Supported by Experimental Data.

In the critical landscape of vascular graft technology, the mechanical properties of graft

materials are paramount to their clinical success. Among these, tensile strength stands out as a

crucial determinant of a graft's ability to withstand physiological pressures and surgical

handling without failure. This guide provides a detailed comparison of the tensile strength of

Tecoflex®, a family of medical-grade aliphatic polyether polyurethanes, with two of the most

commonly used alternative materials: expanded polytetrafluoroethylene (ePTFE) and Dacron®

(polyethylene terephthalate).

Quantitative Comparison of Tensile Strength
The tensile properties of vascular graft materials can vary based on their specific composition,

manufacturing process, and the orientation of testing (longitudinal vs. circumferential). The

following table summarizes the ultimate tensile strength of Tecoflex®, ePTFE, and Dacron® as

reported in publicly available data and scientific literature. It is important to note that values can

differ between studies due to variations in experimental protocols.
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Material Grade/Type
Ultimate Tensile
Strength (MPa)

Source

Tecoflex® EG-80A ~5.0 - 7.0 (implanted)

General 38.9 - 57.2

Polyurethane

(General)
Electrospun 4.15 - 9.42

Cast Film 2.3 - 5.9

ePTFE General ~27

Dacron® Knitted
Higher than native

vessels

Woven High

Note: The tensile strength of implanted Tecoflex® grafts can change over time. One study on

electrospun grafts made from Tecoflex EG-80A showed a decrease in tensile strength after 3

and 6 months of implantation in an animal model. In contrast, the general material data for

Tecoflex® indicates a significantly higher tensile strength, highlighting the influence of the

graft's final processed form (e.g., electrospun fibers vs. solid tubing) on its mechanical

properties. Polyurethane grafts, in general, exhibit a wide range of tensile strengths depending

on their specific chemical composition and fabrication method. ePTFE is noted for its high

tensile strength. While specific MPa values for Dacron® are less commonly cited in direct

comparisons, it is consistently referred to as having high mechanical strength, sufficient for

large-diameter vascular applications.

Experimental Protocol: Tensile Strength Testing of
Vascular Grafts
The determination of tensile properties for vascular graft materials is typically performed

following the guidelines of ASTM D882, the standard test method for tensile properties of thin

plastic sheeting. The following protocol outlines the key steps for this analysis.

1. Specimen Preparation:
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Graft samples are cut into rectangular strips of uniform width and thickness. For tubular

grafts, specimens can be cut in both the longitudinal (axial) and circumferential (radial)

directions to assess anisotropic properties.

The dimensions of the specimens should be carefully controlled. A common width is between

5 mm and 25.4 mm, with a length sufficient to allow for a grip separation of at least 100 mm.

The edges of the specimens must be clean-cut and free of nicks or defects that could act as

stress concentrators and lead to premature failure.

2. Environmental Conditioning:

Specimens are conditioned at a standard laboratory temperature of 23 ± 2°C and a relative

humidity of 50 ± 5% for a minimum of 40 hours prior to testing to ensure consistency.

3. Test Procedure:

The tensile test is conducted using a universal testing machine (UTM) equipped with

appropriate grips to securely hold the thin graft material without causing damage.

The thickness and width of the conditioned specimen are measured at several points, and

the average cross-sectional area is calculated.

The specimen is mounted in the grips of the UTM, ensuring it is properly aligned and under

minimal pre-load.

The test is initiated by separating the grips at a constant rate of speed until the specimen

ruptures. The rate of separation is determined by the material's expected elongation at

break.

The force required to stretch the specimen and the corresponding elongation are recorded

throughout the test.

4. Data Analysis:

The ultimate tensile strength is calculated by dividing the maximum load observed during the

test by the original cross-sectional area of the specimen.
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Other important properties, such as elongation at break and modulus of elasticity (a measure

of stiffness), can also be determined from the stress-strain curve generated during the test.

Experimental Workflow
The following diagram illustrates the logical flow of the tensile strength testing process for

vascular grafts.
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Caption: Experimental workflow for tensile strength analysis of vascular grafts.
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Signaling Pathway of Mechanical Failure
While not a biological signaling pathway, the logical progression from applied stress to material

failure in a tensile test can be visualized. This diagram illustrates the key stages.
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Caption: Logical progression of material failure under tensile stress.

In conclusion, Tecoflex® vascular grafts, as a class of polyurethanes, offer a versatile range of

tensile properties that can be tailored through manufacturing processes. While exhibiting lower

tensile strength than bulk ePTFE in some forms, they provide an alternative with different

handling and compliance characteristics. Dacron® remains a high-strength option, particularly

for larger diameter applications. The choice of graft material will ultimately depend on the

specific clinical application, balancing the need for high tensile strength with other critical

factors such as compliance, biocompatibility, and handling characteristics. The standardized

testing protocol outlined provides a robust framework for the objective comparison of these and

future vascular graft materials.

To cite this document: BenchChem. [A Comparative Analysis of the Tensile Strength of
Tecoflex® Vascular Grafts]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1226596#tensile-strength-analysis-of-tecoflex-
vascular-grafts]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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